Cas no 5331-08-8 (2-(Hydroxymethyl)cyclohexanone)

2-(Hydroxymethyl)cyclohexanone Properties

Names and Identifiers

• 2-(Hydroxymethyl)cyclohexanone
• Cyclohexanone,2-(hydroxymethyl)-
• (2-Oxocyclohex-1-yl)methanol
• 2-cyclohexanone-1-methanol
• 2-hydroxymethylcyclohexan-1-one
• Cyclohexanone,2-(hydroxymethyl)
• F18113
• NSC2242
• MFCD09414735
• 5331-08-8
• 2-hydroxymethylcyclohexanone
• FT-0735709
• Cyclohexanone, 2-(hydroxymethyl)-
• NSC-2242
• 2-(hydroxymethyl)-cyclohexan-1-one
• NSC 2242
• EN300-152540
• CS-0138289
• FZA64V6C8J
• 1-Hydroxymethyl-2-cyclohexanone
• 2-(hydroxymethyl)cyclohexan-1-one
• SB84352
• AKOS015907373
• (hydroxymethyl)cyclohexanone
• SCHEMBL1117680
• DA-28975
• 2-Hydroxy Methyl cyclohexanone
• 2-(HYDROXYMETHYL)CYCLOHEXANONE
• +Expand

• MDL： MFCD09414735
• InChIKey： SIGZQOSGZJNAKB-UHFFFAOYSA-N
• Inchi： InChI=1S/C7H12O2/c8-5-6-3-1-2-4-7(6)9/h6,8H,1-5H2
• SMILES： C1CCC(=O)C(C1)CO

Computed Properties

• Exact Mass: 128.08400
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 1
• Monoisotopic Mass: 128.08373
• Heavy Atom Count: 9
• Complexity: 110
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.8
• Topological Polar Surface Area: 37.3

Experimental Properties

• LogP: 0.73800
• PSA: 37.30000
• Refractive Index: 1.472
• Boiling Point: 239.8°C at 760 mmHg
• Flash Point: 98°C
• Density: 1.054

2-(Hydroxymethyl)cyclohexanone Security Information

2-(Hydroxymethyl)cyclohexanone Customs Data

• HS CODE：2914400090
• Customs Data：

  China Customs Code:

  2914400090

  Overview:

  2914400090 Other ketone alcohols and ketone aldehydes.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:5.5%.general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, Acetone declared packaging

  Summary:

  2914400090 other ketone-alcohols and ketone-aldehydes.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:5.5%.General tariff:30.0%